Cas no 2411248-06-9 (cyano2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine)

• Product Name: cyano2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine
• CAS No: 2411248-06-9
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 5414332
• PubChem ID: 145908602
• Update Time: 2025-10-27

cyano2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine Chemical and Physical Properties

Names and Identifiers

• Z2836057616
• EN300-26585168
• 2411248-06-9
• cyano[2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]ethylamine
• 2-(2,2-Dimethyl-3,5-dihydro-1,4-benzoxazepin-4-yl)ethyl-ethylcyanamide
• N-[2-(2,3-Dihydro-2,2-dimethyl-1,4-benzoxazepin-4(5H)-yl)ethyl]-N-ethylcyanamide
• cyano2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine

• Inchi： 1S/C16H23N3O/c1-4-18(13-17)9-10-19-11-14-7-5-6-8-15(14)20-16(2,3)12-19/h5-8H,4,9-12H2,1-3H3
• InChI Key： NDDIAORSGYCGBT-UHFFFAOYSA-N
• SMILES： N(CCN1CC2=CC=CC=C2OC(C)(C)C1)(CC)C#N

Computed Properties

• Exact Mass: 273.184112366g/mol
• Monoisotopic Mass: 273.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.5Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.0±40.0 °C(Predicted)
• pka: 6.95±0.40(Predicted)

Additional information on cyano2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine

Comprehensive Overview of Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine (CAS No. 2411248-06-9)

In the rapidly evolving field of pharmaceutical and chemical research, Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine (CAS No. 2411248-06-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzoxazepine core and cyanoethylamine side chain, represents a promising candidate for further exploration in medicinal chemistry and drug development. Researchers are particularly interested in its potential role in modulating neurological pathways, given its structural similarity to other bioactive molecules targeting the central nervous system.

The molecular structure of Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine features a tetrahydrobenzoxazepine scaffold, which is known for its versatility in drug design. The incorporation of a cyano group and an ethylamine moiety enhances its binding affinity to specific biological targets, making it a subject of interest for studies related to receptor interactions. Recent trends in scientific literature highlight the growing demand for novel compounds with improved pharmacokinetic profiles, and this molecule aligns well with such requirements.

One of the key areas of interest surrounding CAS No. 2411248-06-9 is its potential application in addressing contemporary health challenges, such as cognitive disorders and mood regulation. With increasing public awareness about mental health, compounds like Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine are being explored for their therapeutic potential. Researchers are also investigating its stability, solubility, and bioavailability, which are critical factors for drug formulation.

From a synthetic chemistry perspective, the preparation of Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine involves multi-step organic transformations, including cyclization and functional group modifications. The 2,2-dimethyl substitution on the benzoxazepine ring contributes to the compound's conformational rigidity, which may influence its biological activity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize and validate the purity of this compound.

In the context of industrial applications, CAS No. 2411248-06-9 is being evaluated for its utility in agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds used in crop protection, sparking interest in its potential as a lead molecule for developing new agricultural solutions. Additionally, the compound's compatibility with green chemistry principles is under scrutiny, as sustainability remains a top priority in chemical manufacturing.

The safety profile of Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine is another focal point for researchers. Preliminary studies suggest that it exhibits low toxicity under standard laboratory conditions, but comprehensive toxicological assessments are necessary to ensure its safe handling and application. Regulatory compliance and environmental impact are also critical considerations for its commercialization.

As the scientific community continues to explore the untapped potential of benzoxazepine derivatives, Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine stands out as a compound worthy of in-depth study. Its combination of structural novelty and functional diversity positions it as a valuable asset in the quest for innovative chemical solutions. Future research directions may include computational modeling to predict its interactions with biological targets and optimization of its synthetic route for scalability.

In summary, Cyano-2-(2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethylethylamine (CAS No. 2411248-06-9) embodies the intersection of cutting-edge chemistry and practical applications. Its relevance to current scientific inquiries and industrial needs underscores its importance in the broader landscape of chemical innovation. Stakeholders across academia and industry are encouraged to monitor advancements related to this compound, as it may hold the key to addressing some of today's most pressing challenges.